(E)-1-bromo-2-iodoethene
Overview
Description
(E)-1-bromo-2-iodoethene, also known as 1-bromo-2-iodoethene or BI, is a versatile organic compound that has a wide range of applications in the laboratory and in industry. It is a colorless, volatile liquid with a pungent odor and a boiling point of 54.2°C. BI is an important intermediate in the synthesis of many organic compounds, and its reactivity makes it a useful reagent for a variety of reactions. The compound is also used as a catalyst in a number of processes, such as the production of polymers and pharmaceuticals.
Scientific Research Applications
Synthesis of Natural Products
(E)-1-bromo-2-iodoethene has been utilized as a central, pseudosymmetric building block in the fully convergent and modular synthesis of natural products such as cis and trans bupleurynol. This method significantly truncates the synthesis process by employing queued cross-coupling reactions with Pd catalysis, eliminating the need for protecting group chemistry (Ghasemi, Antunes, & Organ, 2004).
Halogenation of Polyalkylbenzenes
1-Bromo-2-iodoethene has been used in the ring halogenation of polyalkylbenzenes, a process critical in organic synthesis. This application involves the use of N-Halosuccinimide and acidic catalysts, leading to the creation of mixed halogenated compounds like 2-bromo-4-iodo-1,3,5-trimethylbenzene in high yield (Bovonsombat & Mcnelis, 1993).
Stereoselective Synthesis
The compound has been employed in the stereoselective synthesis of 1,2-dialkylethenyl bromides. This process involves the treatment of 1-bromo-1-alkenyldialkylboranes with specific reagents, allowing for the independent production of both E-isomers and Z-isomers under different reaction conditions (Masuda, Arase, & Suzuki, 1978).
properties
IUPAC Name |
(E)-1-bromo-2-iodoethene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2BrI/c3-1-2-4/h1-2H/b2-1+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTDMSJMYYBXEPR-OWOJBTEDSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=CI)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C/I)\Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2BrI |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.85 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-bromo-2-iodoethene | |
CAS RN |
56798-08-4 |
Source
|
| Record name | trans-1-Bromo-2-iodoethene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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